[(Z)-[amino-(4-methylphenyl)methylidene]amino] 2-phenoxyacetate

• IUPAC Name: [(Z)-[amino-(4-methylphenyl)methylidene]amino] 2-phenoxyacetate
• InChI: InChI=1S/C16H16N2O3/c1-12-7-9-13(10-8-12)16(17)18-21-15(19)11-20-14-5-3-2-4-6-14/h2-10H,11H2,1H3,(H2,17,18)
• InChI Key: OYJIVBGQNHGQTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=NOC(=O)COC2=CC=CC=C2)N
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=N/OC(=O)COC2=CC=CC=C2)/N
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

[(Z)-[amino-(4-methylphenyl)methylidene]amino] 2-phenoxyacetate is an organic compound that belongs to the class of Schiff bases Schiff bases are formed by the condensation of a primary amine with a carbonyl compound

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(Z)-[amino-(4-methylphenyl)methylidene]amino] 2-phenoxyacetate typically involves the condensation reaction between 4-methylbenzylamine and 2-phenoxyacetyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is stirred at room temperature for several hours until the formation of the desired product is complete. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of [(Z)-[amino-(4-methylphenyl)methylidene]amino] 2-phenoxyacetate can be scaled up by using larger reaction vessels and automated systems to control the reaction parameters. The use of continuous flow reactors can enhance the efficiency and yield of the synthesis process. Additionally, the implementation of advanced purification techniques such as high-performance liquid chromatography (HPLC) can ensure the production of high-purity compounds suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

[(Z)-[amino-(4-methylphenyl)methylidene]amino] 2-phenoxyacetate undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or quinones.

Reduction: Reduction reactions can convert the Schiff base to the corresponding amine.

Substitution: The phenoxyacetate group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Nucleophiles such as hydroxide ions, alkoxides, and amines can be used in substitution reactions.

Major Products Formed

Oxidation: Formation of quinones or oxides.

Reduction: Formation of the corresponding amine.

Substitution: Formation of substituted phenoxyacetates.

Scientific Research Applications

[(Z)-[amino-(4-methylphenyl)methylidene]amino] 2-phenoxyacetate has a wide range of applications in scientific research, including:

Chemistry: Used as a ligand in coordination chemistry to form metal complexes with unique properties.

Biology: Investigated for its potential as an antimicrobial and anticancer agent due to its ability to interact with biological macromolecules.

Medicine: Explored for its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: Utilized in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of [(Z)-[amino-(4-methylphenyl)methylidene]amino] 2-phenoxyacetate involves its interaction with specific molecular targets and pathways. The compound can form coordination complexes with metal ions, which can enhance its biological activity. Additionally, the Schiff base moiety can interact with nucleophilic sites in biological macromolecules, leading to the inhibition of enzyme activity or disruption of cellular processes.

Comparison with Similar Compounds

Similar Compounds

Dichloroaniline: Aniline derivatives with chlorine substituents, used in the production of dyes and herbicides.

Bromomethyl methyl ether: Used in the synthesis of various organic compounds.

Flubendiamide: An insecticide with a similar structural framework.

Uniqueness

[(Z)-[amino-(4-methylphenyl)methylidene]amino] 2-phenoxyacetate is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties